Cas no 1346599-61-8 (Clencyclohexerol-d10)

• Product Name: Clencyclohexerol-d10
• CAS No: 1346599-61-8
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 329.288418769836
• CID: 4553702
• PubChem ID: 71314891
• Update Time: 2025-10-30

Clencyclohexerol-d10 Chemical and Physical Properties

Names and Identifiers

• Clencyclohexerol-d10
• Clencyclohexerol D10
• 4-Amino-3,5-dichloro-a-[[(4-hydroxycyclohexyl-d10)amino]methyl]benzenemethanol;
• 1346599-61-8
• 1ST1383D10
• 4-[[2-(4-amino-3,5-dichlorophenyl)-2-hydroxyethyl]amino]-1,2,2,3,3,4,5,5,6,6-decadeuteriocyclohexan-1-ol
• CS-0788218
• HY-W742012

• Inchi： 1S/C14H20Cl2N2O2/c15-11-5-8(6-12(16)14(11)17)13(20)7-18-9-1-3-10(19)4-2-9/h5-6,9-10,13,18-20H,1-4,7,17H2/i1D2,2D2,3D2,4D2,9D,10D
• InChI Key： DKFLKXDTRUWFDL-AJHFZFCKSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CNC1([2H])C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])O)O)Cl)N

Computed Properties

• Exact Mass: 328.152951g/mol
• Monoisotopic Mass: 328.152951g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.5
• Molecular Weight: 329.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Clencyclohexerol-d10

Introduction to Clencyclohexerol-d10 (CAS No. 1346599-61-8)

Clencyclohexerol-d10, identified by the chemical compound code CAS No. 1346599-61-8, is a deuterated derivative of clencyclohexerol, a compound that has garnered significant attention in the field of pharmaceutical research and development. Deuterated analogs, such as Clencyclohexerol-d10, are strategically designed to enhance metabolic stability, improve pharmacokinetic profiles, and reduce the likelihood of degradation by enzymatic pathways. This introduction delves into the chemical properties, potential applications, and the latest research findings associated with Clencyclohexerol-d10.

The molecular structure of Clencyclohexerol-d10 incorporates deuterium atoms at specific positions, which can influence its interaction with biological targets. Deuterium labeling is a well-established technique in drug development, where it is used to modify the pharmacokinetic behavior of molecules. By replacing hydrogen atoms with deuterium, compounds like Clencyclohexerol-d10 can exhibit increased resistance to metabolic breakdown, leading to a longer half-life and potentially lower dosing requirements. This property is particularly valuable in chronic therapeutic applications where sustained drug levels are essential.

In recent years, the pharmaceutical industry has witnessed a surge in the use of deuterated compounds due to their favorable pharmacological properties. Clencyclohexerol-d10, as a representative of this class of molecules, has been explored in various preclinical studies for its potential as an intermediate in the synthesis of more complex drug candidates. The stability offered by deuterium labeling can also extend the shelf life of pharmaceutical products and reduce manufacturing costs associated with degradation losses.

One of the most compelling aspects of Clencyclohexerol-d10 is its potential application in drug discovery and development. Researchers are increasingly leveraging deuterated compounds to overcome challenges associated with drug resistance and metabolic clearance. For instance, studies have shown that deuterated analogs of existing drugs can exhibit improved efficacy and reduced side effects compared to their non-deuterated counterparts. This has spurred interest in exploring Clencyclohexerol-d10 as a building block for novel therapeutic agents.

The synthesis of Clencyclohexerol-d10 involves sophisticated chemical methodologies that ensure the precise incorporation of deuterium atoms at desired positions within the molecular framework. Advanced techniques such as isotopic exchange reactions and catalytic hydrogenation are commonly employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent research has highlighted the role of Clencyclohexerol-d10 in studying enzyme kinetics and metabolic pathways. By comparing deuterated and non-deuterated versions of a compound, researchers can gain insights into how enzymes interact with substrates and how metabolic processes can be modulated. This information is invaluable for designing drugs that are more resistant to degradation and have improved bioavailability.

The regulatory landscape for deuterated compounds like Clencyclohexerol-d10 is evolving rapidly, with agencies such as the U.S. Food and Drug Administration (FDA) increasingly recognizing their potential benefits. The approval process for such compounds often involves rigorous toxicological studies to assess their safety profile. However, the growing body of evidence supporting the use of deuterated drugs suggests that they may represent a significant advancement in therapeutic innovation.

In conclusion, Clencyclohexerol-d10 (CAS No. 1346599-61-8) represents a promising area of research within the pharmaceutical industry. Its unique properties as a deuterated derivative make it an attractive candidate for further development into novel therapeutic agents. As scientific understanding continues to advance, compounds like Clencyclohexerol-d10 are poised to play a crucial role in addressing unmet medical needs and improving patient outcomes.